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Compound of Interest

Compound Name: 2,6-Dimethylphenoxyacetic acid

Cat. No.: B020233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,6-
Dimethylphenoxyacetic acid in various solvents. Due to the limited availability of public

quantitative solubility data, this document focuses on providing a detailed experimental protocol

for determining its solubility, enabling researchers to generate precise data tailored to their

specific laboratory conditions and solvent systems.

Introduction to 2,6-Dimethylphenoxyacetic Acid
2,6-Dimethylphenoxyacetic acid is a chemical compound that serves as a key intermediate in

the synthesis of various herbicides, plant growth regulators, and pharmaceutical compounds.

Its physicochemical properties, particularly its solubility, are critical for its application in organic

synthesis, formulation development, and biological studies.

Physicochemical Properties:
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Property Value

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Appearance White to off-white crystalline powder

Melting Point 137-138°C

Boiling Point 284-316°C

pKa 3.356 (at 25°C)

Qualitative Solubility of 2,6-Dimethylphenoxyacetic
Acid
Based on available data, 2,6-Dimethylphenoxyacetic acid exhibits the following general

solubility characteristics:

Solvent Class Solubility Description

Polar Aprotic Solvents
Soluble in dimethyl sulfoxide (DMSO) and

acetone.

Polar Protic Solvents
Soluble in ethanol and methanol. Slightly

soluble in water.

Nonpolar Solvents Soluble in chloroform.

While this qualitative information is useful for initial solvent screening, precise quantitative data

is often necessary for applications such as crystallization, formulation, and analytical method

development.

Experimental Protocol for Quantitative Solubility
Determination
The following protocol details the gravimetric method, a reliable and widely used technique for

determining the solubility of a solid compound in a liquid solvent.
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Materials and Equipment
2,6-Dimethylphenoxyacetic acid (high purity)

Selected solvents (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Thermostatic shaker or water bath

Vials with tight-sealing caps

Syringes and syringe filters (chemically compatible with the chosen solvents)

Volumetric flasks

Pipettes

Evaporation dishes or beakers

Drying oven or vacuum desiccator

Experimental Workflow
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Preparation

Equilibration

Sampling

Analysis

Calculation

Weigh excess
2,6-Dimethylphenoxyacetic acid

Combine in a sealed vial

Measure known volume
of solvent

Agitate at constant
temperature (e.g., 24-72h)

Allow solid to settle

Withdraw supernatant
using a filtered syringe

Accurately measure
volume of supernatant

Evaporate solvent
from supernatant

Weigh pre-dried
evaporation dish

Dry residue to
constant weight

Weigh dish with
dried solute

Calculate solubility
(e.g., in g/100mL or mol/L)
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 2,6-
Dimethylphenoxyacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020233#solubility-of-2-6-dimethylphenoxyacetic-acid-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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